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Compound of Interest

Compound Name: Neoisoliquiritin

Cat. No.: B191949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Neoisoliquiritin and liquiritin are two prominent flavonoid glycosides derived from licorice root

(Glycyrrhiza species), a plant with a long history in traditional medicine. Both compounds have

garnered significant interest in the scientific community for their diverse pharmacological

activities. This guide provides an objective comparison of their biological effects, supported by

experimental data, to aid researchers in their exploration of these natural compounds for

therapeutic applications.

At a Glance: Key Biological Differences
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Biological Effect Neoisoliquiritin Liquiritin

Primary Focus of Research
Anti-cancer, particularly in

hormone-dependent cancers.

Anti-inflammatory and

neuroprotective effects.

Anti-inflammatory Mechanism
General anti-inflammatory

properties have been noted.[1]

Primarily acts by inhibiting the

NF-κB and JNK signaling

pathways.[2]

Antioxidant Activity
Possesses antioxidant

properties.

Exhibits significant antioxidant

and free radical-scavenging

activities.[3]

Anti-Cancer Activity

Demonstrates potent activity

against androgen receptor-

positive prostate cancer.[1][4]

Shows cytotoxic effects

against various cancer cell

lines, including lung cancer.[5]

[6][7]

Neuroprotection
Limited specific research

available.

Studied for its potential in

protecting against

neuroinflammatory and

neurodegenerative diseases.

Quantitative Comparison of Biological Activities
The following tables summarize the available quantitative data for the biological activities of

neoisoliquiritin and liquiritin. It is important to note that the data presented is compiled from

different studies and the experimental conditions may vary, which can influence the absolute

values. Therefore, a direct comparison of IC₅₀ values should be interpreted with caution.

Antioxidant Activity
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Compound Assay Test System IC₅₀ (µM) Reference

Neoisoliquiritin - -

Data not

available in

comparative

studies

-

Liquiritin
DPPH Radical

Scavenging
Cell-free >100 [3]

Anti-inflammatory Activity
Compound Assay Test System IC₅₀ (µM) Reference

Neoisoliquiritin - -

Data not

available in

comparative

studies

-

Liquiritin

Nitric Oxide (NO)

Production

Inhibition

LPS-stimulated

BV2 microglia

cells

~50 [3]

Anti-Cancer Activity
Compound Cell Line Cancer Type IC₅₀ (µM) Reference

Neoisoliquiritin LNCaP Prostate Cancer ~20 (at 72h) [1]

Liquiritin (in

combination)
A549

Non-small cell

lung cancer

Not individually

determined
[5][6]

Signaling Pathways and Mechanisms of Action
Neoisoliquiritin and liquiritin exert their biological effects through distinct signaling pathways.

Neoisoliquiritin: Targeting the Androgen Receptor in
Prostate Cancer
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Neoisoliquiritin has been shown to suppress the proliferation of androgen-dependent prostate

cancer cells by negatively regulating the androgen receptor (AR) signaling pathway.[1][4] This

involves inhibiting the expression and transcriptional activity of the AR, leading to cell cycle

arrest at the G0/G1 phase.[1]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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